Cas no 84937-45-1 ((-)-15-Deoxyspergualin Trihydrochloride)

• Product Name: (-)-15-Deoxyspergualin Trihydrochloride
• CAS No: 84937-45-1
• MF: C₁₇H₄₀Cl₃N₇O₃
• MW: 496.903600692749
• CID: 665820
• Update Time: 2026-04-29

(-)-15-Deoxyspergualin Trihydrochloride Chemical and Physical Properties

Names and Identifiers

• Heptanamide,7-[(aminoiminomethyl)amino]-N-[(1S)-2-[[4-[(3-aminopropyl)amino]butyl]amino]-1-hydroxy-2-oxoethyl]-, trihydrochloride
• (-)-15-Deoxyspergualin Trihydrochloride
• gusperimus
• Heptanamide,7-[(aminoiminomethyl)amino]-N-[(1S)-2-[[4-[(3-aminopropyl)amino]butyl]amino]-1-hydroxy-2-oxoethyl]-, trihydrochlo

Experimental Properties

• Specific Rotation: D25 -7.3° (c = 1 in H2O)

(-)-15-Deoxyspergualin Trihydrochloride Security Information

• Toxicity：LD50 in mice (mg/kg): 35-40 i.v. or i.p. (Iwasawa)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (-)-15-Deoxyspergualin Trihydrochloride

(-)-15-Deoxyspergualin Trihydrochloride (CAS No. 84937-45-1): A Comprehensive Overview

(-)-15-Deoxyspergualin Trihydrochloride (CAS No. 84937-45-1) is a potent immunosuppressive agent that has garnered significant attention in the fields of immunology and pharmacology. This compound, derived from the fermentation of Streptomyces bacteria, exhibits a unique mechanism of action that sets it apart from other immunosuppressive drugs. This article delves into the chemical properties, biological activities, and potential therapeutic applications of (-)-15-Deoxyspergualin Trihydrochloride.

Chemical Properties and Structure:

(-)-15-Deoxyspergualin Trihydrochloride is a complex organic molecule with a molecular formula of C₂₆H₃₈N₆O₆·3HCl. The compound is characterized by its tricyclic structure, which includes a unique spirocyclic ring system. The presence of multiple functional groups, such as hydroxyl and amino groups, contributes to its high reactivity and biological activity. The trihydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various pharmaceutical applications.

Biological Activities:

The primary biological activity of (-)-15-Deoxyspergualin Trihydrochloride is its potent immunosuppressive effect. It selectively inhibits the proliferation of T lymphocytes and B lymphocytes, which are key players in the immune response. This inhibition is achieved through the modulation of intracellular signaling pathways, particularly those involving calcium-dependent protein kinases and transcription factors such as NFAT (Nuclear Factor of Activated T-cells).

Recent studies have also highlighted the anti-inflammatory properties of (-)-15-Deoxyspergualin Trihydrochloride. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α (Tumor Necrosis Factor-alpha) and IL-6 (Interleukin-6) in both in vitro and in vivo models. These findings suggest that the compound may have broader therapeutic applications beyond traditional immunosuppression.

Clinical Applications:

The immunosuppressive properties of (-)-15-Deoxyspergualin Trihydrochloride make it a promising candidate for the treatment of various autoimmune diseases and transplant rejection. Clinical trials have demonstrated its efficacy in preventing graft-versus-host disease (GVHD) in bone marrow transplant recipients. Additionally, it has shown potential in managing conditions such as rheumatoid arthritis, multiple sclerosis, and systemic lupus erythematosus.

In a recent phase II clinical trial, (-)-15-Deoxyspergualin Trihydrochloride was evaluated for its safety and efficacy in patients with refractory GVHD. The results were promising, with a significant reduction in disease severity and improved patient outcomes. These findings have paved the way for further clinical investigations to explore its full therapeutic potential.

Mechanism of Action:

The mechanism by which (-)-15-Deoxyspergualin Trihydrochloride exerts its immunosuppressive effects is multifaceted. It primarily targets the calcineurin-NFAT pathway, which is crucial for T-cell activation. By inhibiting calcineurin, a calcium-dependent serine/threonine phosphatase, it prevents the dephosphorylation and nuclear translocation of NFAT. This inhibition ultimately leads to the suppression of cytokine gene expression and T-cell proliferation.

In addition to its direct effects on immune cells, (-)-15-Deoxyspergualin Trihydrochloride also modulates other cellular processes such as apoptosis and cell cycle progression. These effects contribute to its overall immunomodulatory profile and may explain its broader therapeutic benefits.

Safety Profile:

The safety profile of (-)-15-Deoxyspergualin Trihydrochloride has been extensively studied in both preclinical and clinical settings. While it is generally well-tolerated, some side effects have been reported, including gastrointestinal disturbances, liver function abnormalities, and hematological changes. However, these adverse effects are typically mild to moderate and can be managed with appropriate monitoring and dose adjustments.

To ensure safe use, ongoing research is focused on optimizing dosing regimens and identifying patient populations most likely to benefit from treatment with (-)-15-Deoxyspergualin Trihydrochloride. Additionally, efforts are being made to develop biomarkers that can predict treatment response and minimize potential side effects.

Future Directions:

The future outlook for (-)-15-Deoxyspergualin Trihydrochloride is promising. Ongoing clinical trials are exploring its use in new indications such as inflammatory bowel disease (IBD) and psoriasis. Preclinical studies are also investigating combination therapies that leverage the unique properties of this compound to enhance treatment outcomes.

In conclusion, (-)-15-Deoxyspergualin Trihydrochloride (CAS No. 84937-45-1) represents a significant advancement in the field of immunosuppressive therapy. Its unique mechanism of action, combined with its broad spectrum of biological activities, positions it as a valuable tool for managing a range of immune-related disorders. As research continues to uncover new insights into its mechanisms and therapeutic applications, it is likely that this compound will play an increasingly important role in clinical practice.